Cas no 2168291-97-0 (3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2168291-97-0
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 6018969
• PubChem ID: 165841057
• Update Time: 2025-06-13

3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane
• 2168291-97-0
• 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1279447

• Inchi： 1S/C11H19F2NO/c1-9(2)4-3-5-11(6-9)14-7-10(12,13)8-15-11/h14H,3-8H2,1-2H3
• InChI Key： ZGVGZXADORIPKT-UHFFFAOYSA-N
• SMILES： FC1(COC2(CCCC(C)(C)C2)NC1)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro5.5undecane

Research Brief on 3,3-Difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2168291-97-0): Recent Advances and Applications

In recent years, the compound 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS: 2168291-97-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique fluorine substitution and heterocyclic framework, has shown promising potential in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have explored its synthetic accessibility, physicochemical properties, and applications in medicinal chemistry, positioning it as a valuable scaffold for the development of therapeutics targeting various diseases.

A key area of interest is the compound's role in the design of central nervous system (CNS) therapeutics. Researchers have leveraged its lipophilicity and ability to cross the blood-brain barrier to develop analogs with enhanced pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane exhibit high affinity for GABA_A receptors, suggesting potential applications in anxiety and epilepsy treatment. The fluorinated spirocyclic core was found to improve metabolic stability compared to non-fluorinated analogs, highlighting the strategic importance of the difluoro motif.

From a synthetic chemistry perspective, advancements in the preparation of 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane have been reported. A 2024 Organic Letters publication detailed an efficient asymmetric synthesis route employing a palladium-catalyzed spirocyclization, achieving >90% enantiomeric excess. This methodological breakthrough addresses previous challenges in accessing enantiopure forms of the scaffold, which is critical for structure-activity relationship studies. The synthetic protocol has been successfully scaled to multigram quantities, facilitating further pharmacological investigations.

Beyond CNS applications, this spirocyclic compound has shown promise in oncology drug discovery. Research teams have incorporated it into proteolysis targeting chimeras (PROTACs) designed to target estrogen receptors. The rigid spiroarchitecture provides optimal spatial orientation for the warhead and E3 ligase binder components, as evidenced by improved degradation efficiency in cellular models. These findings were presented at the 2023 American Chemical Society National Meeting, with data indicating that the 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane-based PROTACs achieved DC₅₀ values in the low nanomolar range.

Looking forward, the versatility of 3,3-difluoro-8,8-dimethyl-1-oxa-5-azaspiro[5.5]undecane continues to inspire innovation across multiple therapeutic areas. Its combination of structural novelty, favorable drug-like properties, and synthetic tractability makes it a compelling case study in modern fragment-based drug design. As research progresses, we anticipate seeing more clinical candidates incorporating this privileged structure, particularly in programs addressing unmet medical needs in neurology and oncology. The compound's unique physicochemical profile, especially its fluorination pattern and spirocyclic constraint, offers distinct advantages for overcoming common drug development challenges such as metabolic instability and target selectivity.